Cas no 5393-24-8 (2,6-Pyridinedicarbothioamide)

• Product Name: 2,6-Pyridinedicarbothioamide
• CAS No: 5393-24-8
• MF: C₇H₇N₃S₂
• MW: 197.280577898026
• CID: 385523
• PubChem ID: 5161703
• Update Time: 2025-04-19

2,6-Pyridinedicarbothioamide Chemical and Physical Properties

Names and Identifiers

• 2,6-Pyridinedicarbothioamide
• pyridine-2,6-dicarbothioamide
• AC1NPOC9
• CTK1H4733
• NSC4673
• pyridine-2,6-di(thioamide)
• pyridine-2,6-dicarbothioic acid diamide
• 2,6-PYRIDINEDITHIOCARBOXAMIDE
• 5393-24-8
• SCHEMBL18157886
• DTXSID00409034
• AKOS024333543
• NSC-4673

• Inchi： 1S/C7H7N3S2/c8-6(11)4-2-1-3-5(10-4)7(9)12/h1-3H,(H2,8,11)(H2,9,12)
• InChI Key： GTGKXQDPPFSLQO-UHFFFAOYSA-N
• SMILES： S=C(C1C=CC=C(C(N)=S)N=1)N

Computed Properties

• Exact Mass: 197.00831
• Monoisotopic Mass: 197.008139
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 129
• XLogP3: 0.5

Experimental Properties

• Density: 1.452
• Boiling Point: 428.3°C at 760 mmHg
• Flash Point: 212.8°C
• Refractive Index: 1.775
• PSA: 64.93
• LogP: 1.75060

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives